Cas no 2228620-90-2 (4-nitro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol)

• Product Name: 4-nitro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• CAS No: 2228620-90-2
• MF: C₈H₆F₃NO₄
• MW: 237.132752895355
• CID: 6233513
• PubChem ID: 165703300
• Update Time: 2025-06-08

4-nitro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-nitro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• 2228620-90-2
• EN300-1951365

• Inchi： 1S/C8H6F3NO4/c9-8(10,11)7(14)5-3-4(12(15)16)1-2-6(5)13/h1-3,7,13-14H
• InChI Key： UMCZUZWCJQUKJT-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=CC=C(C=1)[N+](=O)[O-])O)O)(F)F

Computed Properties

• Exact Mass: 237.02489216g/mol
• Monoisotopic Mass: 237.02489216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.3Ų

Additional information on 4-nitro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol

4-Nitro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol (CAS No. 2228620-90-2): A Comprehensive Overview of Its Properties and Applications

In the realm of specialty chemicals, 4-nitro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol (CAS No. 2228620-90-2) stands out as a compound of significant interest due to its unique structural features and versatile applications. This aromatic phenol derivative, characterized by the presence of a nitro group and a trifluoromethyl hydroxyethyl moiety, has garnered attention in pharmaceutical research, agrochemical development, and material science. Its molecular formula, C₈H₆F₃NO₃, reflects a balance of hydrophobicity and reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's nitro-phenol backbone is a key driver of its chemical behavior, enabling participation in electrophilic substitution reactions and hydrogen bonding interactions. Meanwhile, the 2,2,2-trifluoro-1-hydroxyethyl side chain introduces steric and electronic effects that influence solubility and stability. Researchers have explored its potential as a building block for fluorinated pharmaceuticals, leveraging the trifluoromethyl group's ability to enhance metabolic stability and bioavailability—a hot topic in drug discovery circles. Recent studies also highlight its role in designing advanced agrochemicals, where fluorine incorporation improves pest resistance and environmental persistence.

From an analytical perspective, CAS 2228620-90-2 exhibits distinct spectroscopic signatures. Infrared (IR) spectroscopy reveals strong absorptions for the hydroxyl (3200–3600 cm⁻¹) and nitro (1500–1600 cm⁻¹) groups, while nuclear magnetic resonance (NMR) spectra show characteristic shifts for aromatic protons and the CF₃-bearing carbon. These properties make it identifiable in complex mixtures, addressing a common query among analytical chemists regarding fluorophenol detection methods.

Environmental and safety profiles of 4-nitro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol align with growing industry demands for sustainable chemistry. Its moderate water solubility (logP ~2.1) and biodegradability potential position it favorably compared to persistent halogenated analogs—a frequent concern in green chemistry forums. Computational toxicology models predict low bioaccumulation risks, though handling guidelines recommend standard organic lab precautions, reflecting its classification as a non-hazardous research chemical under normal conditions.

Innovative applications continue to emerge. Material scientists exploit its phenolic OH group for polymer modification, creating fluorinated resins with enhanced thermal stability—a trending topic in high-performance materials. Meanwhile, its redox-active nitroarene functionality sparks interest in electrochemical sensors, particularly for detecting environmental contaminants. These multidisciplinary uses respond to frequent search queries about nitrophenol derivatives in technology.

Synthetic protocols for CAS 2228620-90-2 typically involve Friedel-Crafts acylation of 4-nitrophenol followed by trifluoromethylation, with recent literature emphasizing catalytic methods to improve atom economy. This aligns with industry searches for cost-effective fluorination techniques. Purification via recrystallization from ethanol/water mixtures yields >98% purity, meeting pharmaceutical intermediate standards—a critical parameter for purchasers researching high-purity fluorophenols.

The compound's commercial availability has expanded due to demand from contract research organizations (CROs) and fine chemical suppliers. Pricing trends reflect its niche status, with bulk quantities (≥1kg) showing 15–20% annual growth—data points frequently sought in chemical market analysis reports. Storage recommendations (2–8°C under inert atmosphere) and shelf-life studies (≥24 months) provide practical guidance for inventory managers.

Future research directions may explore its biocatalytic transformations or incorporation into metal-organic frameworks (MOFs)—both trending topics in academic literature. As regulatory landscapes evolve, especially regarding fluorinated compounds, this molecule's balanced property profile positions it as a sustainable alternative to fully halogenated phenols, addressing a key industry pain point.